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Compound of Interest

Compound Name:
4-Bromo-2,6-

dichlorobenzenesulfonamide

Cat. No.: B1271905 Get Quote

Technical Support Center: 4-Bromo-2,6-
dichlorobenzenesulfonamide
This guide provides comprehensive safety protocols, troubleshooting, and frequently asked

questions for handling and disposing of 4-Bromo-2,6-dichlorobenzenesulfonamide (CAS:

351003-55-9). It is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 4-Bromo-2,6-
dichlorobenzenesulfonamide?

A1: While specific toxicity data for 4-Bromo-2,6-dichlorobenzenesulfonamide is not readily

available, it is considered a toxic compound.[1] Due to its chemical structure as a halogenated

aromatic sulfonamide, it should be handled with care to avoid direct contact with skin and eyes,

as well as inhalation of its dust.[1] Similar compounds can cause skin and eye irritation.

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: When handling 4-Bromo-2,6-dichlorobenzenesulfonamide, appropriate personal

protective equipment must be worn at all times. This includes chemical-resistant gloves, a

laboratory coat, and safety glasses or goggles.[1] All handling of the solid compound should be
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done in a well-ventilated area, preferably within a chemical fume hood, to avoid the generation

and inhalation of dust.

Q3: How should I properly store 4-Bromo-2,6-dichlorobenzenesulfonamide?

A3: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated place.[1]

Keep it away from incompatible materials, though specific incompatibilities are not well-

documented.

Q4: What should I do in the event of a spill?

A4: For minor spills, immediately remove all sources of ignition. Use dry clean-up procedures to

avoid generating dust. Collect the spilled material and any contaminated absorbent into a

sealed, labeled container for proper disposal. For major spills, alert others in the area and

contact your institution's Environmental Health and Safety (EHS) office.

Q5: What are the correct first aid procedures for exposure?

A5:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[2]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly

with soap and plenty of water. Consult a physician if irritation persists.[2]

Eye Contact: Rinse eyes cautiously with pure water for at least 15 minutes.[2] Remove

contact lenses if present and easy to do. Continue rinsing and seek immediate medical

attention.

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[2]

Q6: How do I dispose of waste containing 4-Bromo-2,6-dichlorobenzenesulfonamide?

A6: As a halogenated organic compound, 4-Bromo-2,6-dichlorobenzenesulfonamide must

be disposed of as hazardous waste. It should never be poured down the drain or mixed with
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general laboratory waste. Collect all waste containing this compound in a designated and

clearly labeled "Halogenated Organic Waste" container for pickup and disposal by a licensed

hazardous waste management company, typically via incineration.

Quantitative Data
Due to the limited availability of specific experimental data for 4-Bromo-2,6-
dichlorobenzenesulfonamide, the following table summarizes its known physical and

chemical properties.

Property Value

CAS Number 351003-55-9

Molecular Formula C₆H₄BrCl₂NO₂S

Molecular Weight 304.98 g/mol

Appearance White crystalline solid

Melting Point Approximately 150°C to 155°C

Solubility

Slightly soluble in water; soluble in organic

solvents like methanol, ethanol, and chloroform.

[1]

Toxicity Data (LD50/LC50) Not available

Permissible Exposure Limits Not established

Experimental Protocols
Protocol for Handling 4-Bromo-2,6-
dichlorobenzenesulfonamide

Preparation: Before handling, ensure you are in a well-ventilated area, preferably a certified

chemical fume hood. Have all necessary PPE (lab coat, chemical-resistant gloves, safety

goggles) on and a spill kit readily accessible.
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Weighing: To minimize dust generation, weigh the solid compound carefully. Use a draft

shield if necessary.

Dissolving: When preparing solutions, add the solid slowly to the solvent to avoid splashing.

Post-Handling: After use, decontaminate all surfaces and equipment. Wash hands

thoroughly with soap and water.

Protocol for Disposal of 4-Bromo-2,6-
dichlorobenzenesulfonamide Waste

Segregation: Collect all waste containing 4-Bromo-2,6-dichlorobenzenesulfonamide
(unused solid, contaminated consumables, solutions) in a dedicated, compatible, and clearly

labeled hazardous waste container. This container must be designated for "Halogenated

Organic Waste".

Labeling: As soon as waste is added, label the container with "Hazardous Waste," the full

chemical name "4-Bromo-2,6-dichlorobenzenesulfonamide," and the approximate

quantity.

Storage: Store the sealed waste container in a designated satellite accumulation area, away

from incompatible materials.

Pickup: Contact your institution's EHS office to schedule a pickup for disposal.

Protocol for Decontamination of Glassware and
Equipment

Initial Rinse: Rinse the contaminated glassware or equipment three times with a suitable

organic solvent in which 4-Bromo-2,6-dichlorobenzenesulfonamide is soluble (e.g.,

methanol, ethanol).

Collect Rinsate: The solvent used for rinsing is now considered hazardous waste and must

be collected in the designated "Halogenated Organic Waste" container.

Washing: After the solvent rinse, wash the glassware and equipment with soap and water.
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Final Rinse: Rinse with deionized water.

Drying: Allow the equipment to air dry or use an appropriate drying method.

Visual Workflow
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Safe Handling and Disposal Workflow for 4-Bromo-2,6-dichlorobenzenesulfonamide
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Caption: Workflow for safe handling and disposal of 4-Bromo-2,6-
dichlorobenzenesulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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